Cas no 1805526-73-1 (5-Chloro-2-fluoro-4-methylthiophenol)

• Product Name: 5-Chloro-2-fluoro-4-methylthiophenol
• CAS No: 1805526-73-1
• MF: C₇H₆ClFS
• MW: 176.638943195343
• CID: 4794468
• Update Time: 2023-08-17

5-Chloro-2-fluoro-4-methylthiophenol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-4-methylthiophenol

• Inchi： 1S/C7H6ClFS/c1-4-2-6(9)7(10)3-5(4)8/h2-3,10H,1H3
• InChI Key： ZLQCZGQXECJAFR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C)F)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 3.2
• Topological Polar Surface Area: 1